Cas no 1250674-08-8 (5-fluoropyridine-2-sulfonamide)

• Product Name: 5-fluoropyridine-2-sulfonamide
• CAS No: 1250674-08-8
• MF: C₅H₅FN₂O₂S
• MW: 176.168802976608
• MDL: MFCD16093767
• CID: 4581706
• PubChem ID: 61727849
• Update Time: 2025-08-05

5-fluoropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoropyridine-2-sulfonamide
• 2-Pyridinesulfonamide, 5-fluoro-

• MDL： MFCD16093767
• Inchi： 1S/C5H5FN2O2S/c6-4-1-2-5(8-3-4)11(7,9)10/h1-3H,(H2,7,9,10)
• InChI Key： ZSIJDGICCRDFSY-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=NC=C(F)C=C1

Additional information on 5-fluoropyridine-2-sulfonamide

5-Fluoropyridine-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1250674-08-8, commonly referred to as 5-fluoropyridine-2-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a fluorine atom at the 5-position and a sulfonamide group at the 2-position. The sulfonamide functional group is particularly noteworthy, as it imparts versatile chemical properties that make this compound suitable for a wide range of applications.

Recent studies have highlighted the potential of 5-fluoropyridine-2-sulfonamide in drug discovery efforts. The fluorine substitution at the 5-position of the pyridine ring introduces electronic effects that can modulate the compound's bioactivity. Researchers have explored its role as a scaffold for developing novel therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drug design. The sulfonamide group, known for its ability to form hydrogen bonds, plays a critical role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for pharmacological applications.

In addition to its pharmacological significance, 5-fluoropyridine-2-sulfonamide has also been investigated for its potential in materials science. The compound's ability to act as a ligand in coordination chemistry has led to its use in synthesizing metal-organic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional properties such as high surface area and tunable pore sizes, which are valuable for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 5-fluoropyridine-2-sulfonamide typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making large-scale production more feasible.

From an environmental perspective, 5-fluoropyridine-2-sulfonamide has been studied for its biodegradability and ecological impact. Research indicates that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. This is particularly important for industries that utilize this compound on a large scale, as it aligns with global efforts to promote sustainable chemical practices.

In conclusion, 5-fluoropyridine-2-sulfonamide (CAS No. 1250674-08-8) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic and industrial settings.